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Compound of Interest

Compound Name:
3-Amino-2,2-

dimethylpropanamide-d6

Cat. No.: B587557 Get Quote

Technical Support Center: 3-Amino-2,2-
dimethylpropanamide-d6
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the safe storage and handling of 3-Amino-2,2-
dimethylpropanamide-d6 (CAS: 1246820-97-2).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 3-Amino-2,2-dimethylpropanamide-
d6?

A1: 3-Amino-2,2-dimethylpropanamide-d6 should be stored in a refrigerator at 2-8°C.[1][2] It

is crucial to keep the container tightly closed and in a dry, well-ventilated place to ensure its

stability.[3][4][5]

Q2: What is the physical appearance of 3-Amino-2,2-dimethylpropanamide-d6?

A2: 3-Amino-2,2-dimethylpropanamide-d6 is a white to off-white solid.[1][2]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling 3-Amino-2,2-dimethylpropanamide-d6, it is essential to wear appropriate

personal protective equipment. This includes protective gloves, clothing, and eye/face

protection.[3][4][6] In case of inadequate ventilation, a suitable respirator should be used.[7]

Q4: What should I do in case of accidental contact with the compound?

A4: In case of accidental contact, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[3][4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek medical attention.[4][7]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[4]

Q5: Are there any known incompatibilities for this compound?

A5: While specific incompatibility data for the d6-variant is limited, similar amino compounds

should be kept away from strong oxidizing agents, strong bases, and acids.[4][5]
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Issue Possible Cause Recommended Action

Compound has changed color

or appearance.

Improper storage (e.g.,

exposure to light, moisture, or

elevated temperatures).

Do not use the compound.

Dispose of it according to your

institution's guidelines and

obtain a new batch. Ensure the

new batch is stored correctly at

2-8°C in a tightly sealed

container.

Inconsistent experimental

results.

Potential degradation of the

compound.

Verify the storage conditions

and age of the compound. If

degradation is suspected, it is

recommended to use a fresh

vial. For critical applications,

consider re-qualifying the

material.

Difficulty in dissolving the

compound.

Use of an inappropriate

solvent.

The non-deuterated form is

soluble in DMSO and

Methanol.[2] Test solubility in

these solvents. Gentle

warming or sonication may aid

dissolution, but be cautious

about potential degradation at

elevated temperatures.

Storage and Physical Properties
Parameter Recommendation/Value Source

Storage Temperature 2-8°C (Refrigerator) [1][2]

Appearance White to Off-White Solid [1][2]

CAS Number 1246820-97-2 [1]

Molecular Formula C₅H₆D₆N₂O [1]

Solubility (of non-deuterated

form)
DMSO, Methanol [2]
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Experimental Workflow: Safe Handling Protocol
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Tightly Seal Container
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Decontaminate Work Area

Remove PPE
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Caption: Workflow for the safe handling of 3-Amino-2,2-dimethylpropanamide-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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